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  3. 6-acetyl-2-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-(2-methoxy-1-naphthyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-one
6-acetyl-2-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-(2-methoxy-1-naphthyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-one 6-acetyl-2-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-(2-methoxy-1-naphthyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0888745
InChI: InChI=1S/C30H31N3O4S/c1-17-15-22(19(3)32(17)13-14-36-5)16-25-29(35)33-28(26(20(4)34)18(2)31-30(33)38-25)27-23-10-8-7-9-21(23)11-12-24(27)37-6/h7-12,15-16,28H,13-14H2,1-6H3/b25-16-
SMILES: CC1=CC(=C(N1CCOC)C)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)C)C4=C(C=CC5=CC=CC=C54)OC
Molecular Formula: C30H31N3O4S
Molecular Weight: 529.7 g/mol

6-acetyl-2-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-(2-methoxy-1-naphthyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-one

CAS No.:

Cat. No.: VC0888745

Molecular Formula: C30H31N3O4S

Molecular Weight: 529.7 g/mol

* For research use only. Not for human or veterinary use.

6-acetyl-2-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-(2-methoxy-1-naphthyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-one -

Specification

Molecular Formula C30H31N3O4S
Molecular Weight 529.7 g/mol
IUPAC Name (2Z)-6-acetyl-2-[[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]methylidene]-5-(2-methoxynaphthalen-1-yl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-one
Standard InChI InChI=1S/C30H31N3O4S/c1-17-15-22(19(3)32(17)13-14-36-5)16-25-29(35)33-28(26(20(4)34)18(2)31-30(33)38-25)27-23-10-8-7-9-21(23)11-12-24(27)37-6/h7-12,15-16,28H,13-14H2,1-6H3/b25-16-
Standard InChI Key SRPPXNIGKNZPDP-XYGWBWBKSA-N
Isomeric SMILES CC1=CC(=C(N1CCOC)C)/C=C\2/C(=O)N3C(C(=C(N=C3S2)C)C(=O)C)C4=C(C=CC5=CC=CC=C54)OC
SMILES CC1=CC(=C(N1CCOC)C)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)C)C4=C(C=CC5=CC=CC=C54)OC
Canonical SMILES CC1=CC(=C(N1CCOC)C)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)C)C4=C(C=CC5=CC=CC=C54)OC

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